molecular formula C19H16N6S B294688 1-{[6-(3,4-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole

1-{[6-(3,4-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole

Cat. No. B294688
M. Wt: 360.4 g/mol
InChI Key: DXRCZUOLZFZOJM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-{[6-(3,4-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using a unique method, and its mechanism of action and biochemical and physiological effects have been extensively studied. In

Mechanism of Action

The mechanism of action of 1-{[6-(3,4-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole involves its ability to bind to DNA and inhibit the activity of enzymes involved in DNA replication and transcription. This compound has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
Studies have shown that 1-{[6-(3,4-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole has low toxicity and does not cause significant adverse effects. This compound has been shown to have antimicrobial and antifungal properties, making it a potential candidate for the development of new antibiotics. In addition, this compound has been shown to have anticancer properties and has been investigated for its potential use in cancer therapy.

Advantages and Limitations for Lab Experiments

The advantages of using 1-{[6-(3,4-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole in lab experiments include its high purity, low toxicity, and potential applications in various fields of research. However, the limitations of this compound include its high cost of synthesis and limited availability.

Future Directions

There are several future directions for the research and development of 1-{[6-(3,4-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole. These include:
1. Further investigation of the anticancer properties of this compound and its potential use in cancer therapy.
2. Development of new antibiotics based on the antimicrobial properties of this compound.
3. Exploration of the potential use of this compound in the treatment of fungal infections.
4. Investigation of the interaction between this compound and other biomolecules, such as RNA and proteins.
5. Optimization of the synthesis method to reduce the cost and increase the yield of the compound.
Conclusion:
In conclusion, 1-{[6-(3,4-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole is a novel chemical compound that has shown promising applications in scientific research. Its synthesis method has been optimized to achieve high yields and purity, and its mechanism of action and biochemical and physiological effects have been extensively studied. This compound has potential applications in various fields, including cancer therapy, antibiotic development, and fungal infection treatment. Further research is needed to fully explore the potential of this compound and its future directions.

Synthesis Methods

The synthesis of 1-{[6-(3,4-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole involves the reaction of 3,4-dimethylphenyl hydrazine with 2-(4-bromomethylphenyl)-1H-benzimidazole in the presence of sodium ethoxide. This reaction leads to the formation of the intermediate product, which is then treated with 2-mercapto-5-methyl-1,3,4-thiadiazole to yield the final product. This synthesis method has been optimized to achieve high yields and purity of the compound.

Scientific Research Applications

1-{[6-(3,4-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole has shown promising applications in scientific research. It has been used as a probe to study the interaction between proteins and DNA. This compound has also been studied for its potential use as an anticancer agent. In addition, 1-{[6-(3,4-dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole has been investigated for its antimicrobial and antifungal properties.

properties

Molecular Formula

C19H16N6S

Molecular Weight

360.4 g/mol

IUPAC Name

3-(benzimidazol-1-ylmethyl)-6-(3,4-dimethylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

InChI

InChI=1S/C19H16N6S/c1-12-7-8-14(9-13(12)2)18-23-25-17(21-22-19(25)26-18)10-24-11-20-15-5-3-4-6-16(15)24/h3-9,11H,10H2,1-2H3

InChI Key

DXRCZUOLZFZOJM-UHFFFAOYSA-N

SMILES

CC1=C(C=C(C=C1)C2=NN3C(=NN=C3S2)CN4C=NC5=CC=CC=C54)C

Canonical SMILES

CC1=C(C=C(C=C1)C2=NN3C(=NN=C3S2)CN4C=NC5=CC=CC=C54)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.